N-(2-(2-methoxyethoxy)ethyl)-imidazole-2-carboxaldehyde

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 1-[2-(2-methoxyethoxy)ethyl]imidazole-2-carbaldehyde
• InChI: InChI=1S/C9H14N2O3/c1-13-6-7-14-5-4-11-3-2-10-9(11)8-12/h2-3,8H,4-7H2,1H3
• InChI Key: BAUGSAJVDUVRRJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCN1C=CN=C1C=O

Description

N-(2-(2-methoxyethoxy)ethyl)-imidazole-2-carboxaldehyde is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.30 g of (2) (0.008 mol) was dissolved in freshly distilled THF 35 mL under argon atmosphere, and the solution was cooled to −40° C. n-butyllithium 1.6M-hexane solution 5.6 mL (0.0088 mol) was added dropwise while the temperature was kept at −40° C. The mixture was then stirred at −40° C. for 30 min, after which dry DMF 1.28 mL (0.016 mol) was added. The contents were allowed to warm up to room temperature and stirred overnight. Sodium bicarbonate solution was added, then THF was dried (Rotavap), extracted by CHCl3, dried over Na2SO4, and dried (Rotavap) until a light yellow oil was left. The product was purified by silica gel flash column chromatography, CHCl3:CH3OH=50:1. 0.861 g product (3) (57% yield) was obtained as a light yellow oil. As an alternative to column chromatography, the product (3) is purified by vacuum distillation.